Cas no 62290-45-3 (Methyl 4-(4-nitrobenzyl)oxybenzoate)

• Product Name: Methyl 4-(4-nitrobenzyl)oxybenzoate
• CAS No: 62290-45-3
• MF: C₁₅H₁₃NO₅
• MW: 287.267424345016
• MDL: MFCD01995800
• CID: 450636
• PubChem ID: 802052
• Update Time: 2025-04-19

Methyl 4-(4-nitrobenzyl)oxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-nitrophenyl)methoxy]-, methyl ester
• methyl 4-(4-nitrobenzyloxy)benzoate
• Methyl 4-[(4-nitrobenzyl)oxy]benzoate
• methyl 4-[(4-nitrophenyl)methoxy]benzoate
• 4-(4-Nitro-benzyloxy)-benzoic acid methyl ester
• SCHEMBL15997352
• Methyl 4-((4-nitrobenzyl)oxy)benzoate
• 62290-45-3
• Oprea1_495696
• AKOS000321269
• CS-0322796
• LS-02965
• FT-0747137
• SR-01000247718-1
• MFCD01995800
• SR-01000247718
• DTXSID20355468
• Methyl4-((4-nitrobenzyl)oxy)benzoate
• Methyl 4-(4-nitrobenzyl)oxybenzoate

• MDL： MFCD01995800
• Inchi： 1S/C15H13NO5/c1-20-15(17)12-4-8-14(9-5-12)21-10-11-2-6-13(7-3-11)16(18)19/h2-9H,10H2,1H3
• InChI Key： NNPCMDAFOROLEB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CC=1)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.07939
• Monoisotopic Mass: 287.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters